Cas no 1700262-96-9 (1-(Cyclopentylmethyl)-5-methyl-1H-pyrazol-3-amine)

1-(Cyclopentylmethyl)-5-methyl-1H-pyrazol-3-amine structure
1700262-96-9 structure
Product Name:1-(Cyclopentylmethyl)-5-methyl-1H-pyrazol-3-amine
CAS No:1700262-96-9
MF:C10H17N3
MW:179.262081861496
CID:5692970
PubChem ID:126975451
Update Time:2025-11-03

1-(Cyclopentylmethyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclopentylmethyl)-5-methyl-1H-pyrazol-3-amine
    • 1700262-96-9
    • EN300-1107746
    • 1H-Pyrazol-3-amine, 1-(cyclopentylmethyl)-5-methyl-
    • 1-(Cyclopentylmethyl)-5-methyl-1H-pyrazol-3-amine
    • Inchi: 1S/C10H17N3/c1-8-6-10(11)12-13(8)7-9-4-2-3-5-9/h6,9H,2-5,7H2,1H3,(H2,11,12)
    • InChI Key: JBSARJWRQSEGHJ-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(N)=N1)CC1CCCC1

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 326.9±22.0 °C(Predicted)
  • pka: 4.14±0.11(Predicted)

1-(Cyclopentylmethyl)-5-methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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